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Compound of Interest

Compound Name: Dioxane dibromide

Cat. No.: B044904

Introduction

Dioxane dibromide (DD) is a stable, solid, orange-colored 1:1 complex of bromine and 1,4-
dioxane.[1][2] It serves as a convenient and safer alternative to handling highly corrosive and
volatile molecular bromine.[3][4] This reagent has proven to be highly effective for the
regioselective electrophilic bromination of a variety of aromatic compounds, particularly
activated systems like phenols and anilines.[4][5] Key advantages of using dioxane dibromide
include its operational simplicity, the ability to perform reactions under solvent-free conditions,
rapid reaction times, and excellent control over the degree of bromination by simply using
stoichiometric amounts of the reagent.[4][6] These features make it a valuable tool in organic
synthesis, especially for professionals in research and drug development.[3]

Key Features and Advantages:

o Solid Reagent: Easy and safe to handle, weigh, and dispense compared to liquid bromine.[1]

[3]

o High Regioselectivity: Primarily yields para-substituted products in activated aromatic
systems.[7]

e Solvent-Free Conditions: Many reactions can be carried out neat, minimizing the use of
hazardous organic solvents.[4][6]
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» Stoichiometric Control: The extent of bromination (mono-, di-, etc.) can be precisely
controlled by the molar equivalents of DD used.[4][6]

» Mild Reaction Conditions: Reactions typically proceed efficiently at room temperature.[1][4]

e Simple Work-up: The reaction work-up is often straightforward, involving quenching with
water and simple filtration or extraction.[8]

Experimental Protocols
Protocol 1: Preparation of Dioxane Dibromide (DD)

This protocol is adapted from the literature for the synthesis of the solid DD reagent.[8]

Materials:

1,4-Dioxane (ice-cold)

Bromine

Ice-water bath

Stirring apparatus

Filtration apparatus

Desiccator

Procedure:

e In a fume hood, place 8 mL (92 mmol) of ice-cold 1,4-dioxane in a flask equipped with a
stirrer.

e Cool the flask in an ice-water bath.

o While stirring, add 3 mL (58.1 mmol) of bromine dropwise to the cold dioxane. An orange-
colored solid will precipitate.[8]
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After the complete addition of bromine, continue stirring the mixture at room temperature for
an additional 2 hours.[8]

Filter the resulting orange solid product.
Wash the filtered solid with a small amount of cold 1,4-dioxane.[8]
Dry the product in a desiccator under reduced pressure. The typical yield is around 65%.[8]

Store the prepared dioxane dibromide in a refrigerator below 0 °C, where it remains stable
for several months.[5][8]

Preparation of Dioxane Dibromide

Stir at RT Filter Solid Wash with Dry under Dioxane Dibromide
for 2h Dioxane Vacuum (Orange Solid)

dropwise

Bromine

Ice-cold
1,4-Dioxane

General Solvent-Free Bromination Workflow

?
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(Stoichiometric Amount)
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A

4. React at Room Temp
(under drying tube)
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Crushed Ice
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Purified Product
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Electrophilic Aromatic Bromination Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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